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Compound of Interest

Compound Name: Tributyl(1-ethoxyvinyl)stannane

Cat. No.: B1298054 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling organotin compounds like Tributyl(1-
ethoxyvinyl)stannane. This document provides critical safety protocols, personal protective

equipment (PPE) requirements, and disposal plans to minimize risks and ensure safe

laboratory operations.

Tributyl(1-ethoxyvinyl)stannane is a toxic organotin compound that poses significant health

risks. It is harmful if swallowed or in contact with skin, causes serious eye and skin irritation,

and can cause damage to organs through prolonged or repeated exposure.[1][2][3][4]

Furthermore, it is very toxic to aquatic life with long-lasting effects.[1][2][3][4] Adherence to the

following guidelines is essential for safe handling.

Hazard Identification and Classification
A summary of the hazards associated with Tributyl(1-ethoxyvinyl)stannane is presented

below.
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute toxicity, oral Skull and Crossbones Danger
H301: Toxic if

swallowed.[1][2]

Acute toxicity, dermal Warning Danger
H312: Harmful in

contact with skin.[1]

Skin

corrosion/irritation
Warning Danger

H315: Causes skin

irritation.[1][2][3][4]

Serious eye

damage/eye irritation
Warning Danger

H319: Causes serious

eye irritation.[1][2][3]

[4]

Specific target organ

toxicity, repeated

exposure

Health Hazard Danger

H372: Causes

damage to organs

through prolonged or

repeated exposure.[1]

[2][3][4]

Hazardous to the

aquatic environment,

acute hazard

Environment Warning
H400: Very toxic to

aquatic life.[1][2]

Hazardous to the

aquatic environment,

long-term hazard

Environment Warning

H410: Very toxic to

aquatic life with long

lasting effects.[3][4]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical when handling Tributyl(1-ethoxyvinyl)stannane.

The following table outlines the minimum required PPE.
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Body Part Protective Equipment Specifications

Hands Chemical-resistant gloves

Outer and inner gloves are

recommended. Nitrile or

neoprene gloves are suitable.

Check for breakthrough times.

[5][6][7]

Eyes/Face Safety goggles and face shield

Chemical safety goggles are

mandatory. A face shield

should be worn in addition to

goggles where splashing is a

risk.[5][8][9]

Body
Laboratory coat or chemical-

resistant apron/suit

A flame-retardant lab coat

should be worn.[10] For larger

quantities or increased risk of

exposure, a chemical-resistant

suit is advised.[5]

Respiratory Fume hood or respirator

All work should be conducted

in a certified chemical fume

hood.[10] If a fume hood is not

available or in case of a spill, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors should be

used.[5]

Feet Closed-toe shoes

Chemical-resistant boots are

recommended, especially

when handling larger

quantities.[5]

The following diagram illustrates the decision-making process for selecting the appropriate

level of PPE.
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PPE Selection Workflow for Tributyl(1-ethoxyvinyl)stannane

Risk Assessment

PPE Selection

Assess Quantity and Concentration

Standard PPE:
- Lab Coat

- Safety Goggles
- Nitrile Gloves (Double)

Small quantities,
dilute solutions

Enhanced PPE:
- Chemical Resistant Apron

- Face Shield
- Neoprene Gloves

Moderate quantities,
concentrated solutions

Review Experimental Procedure for Splash/Aerosol Potential

Potential for splashing

Maximum Protection:
- Full Chemical Suit

- Respirator (as needed)
- Chemical Resistant Boots

High risk of aerosol generation
or large spills

Click to download full resolution via product page

Caption: PPE selection workflow based on risk assessment.

Operational Plan: Handling and Storage
Engineering Controls:
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Fume Hood: Always handle Tributyl(1-ethoxyvinyl)stannane inside a certified chemical

fume hood to minimize inhalation exposure.[10]

Ventilation: Ensure adequate general laboratory ventilation.

Eyewash and Safety Shower: An operational eyewash station and safety shower must be

readily accessible in the immediate work area.[8][9]

Procedural Steps for Handling:

Preparation: Before starting work, ensure all necessary PPE is worn correctly. Clear the work

area of any unnecessary equipment or chemicals.

Transfer: When transferring the chemical, use a syringe or cannula technique to minimize

exposure to air and moisture.

Heating: If heating is required, use a well-controlled heating mantle and monitor the reaction

closely. Avoid open flames.

Post-Reaction: After the reaction is complete, quench any unreacted reagent carefully

according to established laboratory procedures.

Storage:

Store Tributyl(1-ethoxyvinyl)stannane in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[8][9]

Keep the container tightly closed and store it in a locked cabinet.[8][9]

The compound is moisture-sensitive, so storage under an inert atmosphere (e.g., argon or

nitrogen) is recommended.[9]

Disposal Plan
Waste Collection:

All waste contaminated with Tributyl(1-ethoxyvinyl)stannane, including empty containers,

used gloves, and disposable labware, must be collected in a designated, labeled, and sealed
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hazardous waste container.

Liquid waste should be stored separately from solid waste.

Decontamination:

Glassware and equipment that have come into contact with the compound should be rinsed

with a suitable organic solvent (e.g., toluene or hexanes) into the appropriate waste

container before washing.[10]

Disposal Procedure:

All waste must be disposed of as hazardous waste through your institution's environmental

health and safety (EHS) office.

Do not dispose of Tributyl(1-ethoxyvinyl)stannane or its waste down the drain, as it is

highly toxic to aquatic life.[8][11]

Follow all local, state, and federal regulations for hazardous waste disposal.[8][9][11]

By strictly adhering to these safety and logistical guidelines, researchers can significantly

mitigate the risks associated with handling Tributyl(1-ethoxyvinyl)stannane and maintain a

safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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